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Compound of Interest |

Compound Name: Methyl 2-(methylthio)propionate
CAS No.: 61366-76-5
Cat. No.: B3427704

Get Quote

Methyl 2-(methylthio)propionate (M2MTP; CAS 61366-76-5)[1] is a high-impact, sulfur-
containing ester widely utilized in flavor and fragrance formulations to impart ripe, tropical fruit
notes[2]. In medicinal chemistry and synthetic development, it serves as a versatile building
block for synthesizing complex thioether-containing therapeutics.

Because thioesters are highly susceptible to oxidation and isomeric contamination during
synthesis, relying on a single analytical technique can lead to false positives. This guide
provides an objective, data-driven comparison of M2MTP against structurally related
alternatives and establishes a self-validating spectroscopic protocol for its rigorous structural
characterization.

Spectroscopic Fingerprint & Self-Validating
Protocols

To ensure batch-to-batch consistency and structural integrity, a multi-modal spectroscopic
approach is required. The following protocols are designed as self-validating systems, where
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the physical preparation directly dictates the clarity of the analytical output.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Causality: 1H and 13C NMR provide definitive mapping of the carbon skeleton. The

-proton in M2MTP is highly sensitive to the combined electron-withdrawing effects of the
carbonyl and the thioether groups, making its chemical shift and splitting pattern a critical
diagnostic marker.

e Protocol:
o Dissolve 15-20 mg of the M2MTP sample in 0.6 mL of deuterated chloroform (CDCI

) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

o Acquire 1H NMR at 400 MHz (16 scans, relaxation delay 1.0s) and 13C NMR at 100 MHz
(256 scans).

 Validation: Confirm the diagnostic 1H signals: a singlet at ~2.15 ppm (S-CH

), a doublet at ~1.45 ppm (CH-CH

), a quartet at ~3.35 ppm (

-CH), and a singlet at ~3.75 ppm (O-CH

). The presence of the

-proton quartet strictly differentiates M2MTP from its

-disubstituted analogs.

Gas Chromatography-Mass Spectrometry (GC-MS)

o Causality: Electron lonization (El) MS at 70 eV induces predictable fragmentation. The

-cleavage adjacent to the sulfur atom and carbonyl group is highly characteristic of
-thioesters, allowing for rapid identification of structural isomers.

e Protocol:
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o Dilute the sample to 1 mg/mL in GC-grade hexane to prevent column overloading.
o Injectl

L into a GC equipped with a non-polar capillary column (e.g., HP-5MS) using a split ratio
of 50:1. Program the oven from 50°C to 250°C at 10°C/min.

 Validation: Identify the molecular ion (

) at m/z 134. The base peak must appear at m/z 75, corresponding to the
fragment resulting from the loss of the carbomethoxy radical (

, 59 Da).

Fourier-Transform Infrared (FT-IR) Spectroscopy

o Causality: FT-IR via Attenuated Total Reflectance (ATR) rapidly confirms the presence of the
intact ester linkage without sample degradation or the need for solvent subtraction.

e Protocol:
o Apply a neat drop of M2MTP directly onto a clean diamond ATR crystal.
o Collect 32 scans from 4000 to 400 cm

at a resolution of 4 cm

» Validation: Ensure the presence of a strong, sharp carbonyl (C=0) stretching frequency at
~1735 cm

and C-O-C stretching bands between 1150-1200 cm
. Absence of broad bands above 3200 cm

validates the absence of hydrolyzed carboxylic acid impurities.

Comparative Analysis: M2MTP vs. Alternatives
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When selecting a thioester for formulation or chemical synthesis, scientists must weigh

volatility, steric hindrance, and organoleptic profiles. The table below objectively compares
M2MTP with two primary alternatives: Ethyl 2-methyl-2-(methylthio)propionate (E2M2MTP)|[3]

and Methyl 3-(methylthio)propionate (M3MTP).

Methyl 2- Ethyl 2-methyl-2- Methyl 3-
Parameter (methylthio)propio (methylthio)propio (methylthio)propio
nate nate nate
CAS Number 61366-76-5[1] 49773-24-2[3] 13532-18-8
Molecular Weight 134.20 g/mol 162.25 g/mol [3] 134.20 g/mol

Structural Feature

-thioether, secondary

carbon

-thioether, tertiary

carbon

-thioether, primary

carbon

Diagnostic NMR

-CH quartet (~3.35
ppm)

No

-proton (gem-dimethyl

Two triplets (~2.6, 2.8
ppm)

singlet)
] Ripe, tropical fruit, Green, tropical fruit, Sweet, pineapple,
Odor Profile )
sulfury[2] pineapple[4] savory
o High (gem-dimethyl
Steric Hindrance Moderate Low
group)
] o High-impact Berry/Pineapple Savory and fruit
Primary Application ) .
flavor/fragrance[2] formulations[4] flavorings

Mechanistic Insights: E2ZM2MTP features a tertiary

-carbon, which sterically hinders nucleophilic attack at the adjacent carbonyl. This makes it
more chemically stable in aggressive formulation matrices but alters its volatility (XLogP3 ~1.8)
[3]. Conversely, MBMTP is a structural isomer of M2MTP but shifts the thioether to the

-position, drastically changing its MS fragmentation pattern (yielding a base peak at m/z 61 for

rather than m/z 75).
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Analytical Workflow Visualization

To ensure rigorous quality control, the following workflow demonstrates the logical progression
from sample preparation to final release, ensuring that chemical data aligns with organoleptic

expectations.

Sample Preparation

(M2MTP Aliquots)

Hexane Dilution | CDCI3 + TMS Neat Sample

GC-MS Profiling NMR Spectroscopy FT-IR (ATR)
(El, 70 eV) (1H & 13C, CDCI3) Functional Groups

C=0 stretch

m/z 134, 75 | Chemical Shifts

Data Synthesis &
Structural Validation

Purity >99%

Organoleptic Evaluation
(Odor Profiling)

Quiality Control
Release

Click to download full resolution via product page

Fig 1: Multi-modal spectroscopic workflow for the structural validation of M2MTP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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